Cas no 62784-08-1 (3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride)
62784-08-1 structure
Product Name:3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride
CAS No:62784-08-1
MF:C15H25ClN2
MW:268.825402975082
CID:1643081
PubChem ID:3046836
Update Time:2025-04-21
3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride
- Pyridine, 3-(1-(3-methylbutyl)-2-piperidinyl)-, monohydrochloride, (S)-
- DTXSID80211859
- (S)-3-(1-(3-Methylbutyl)-2-piperidinyl)pyridine monohydrochloride
- 62784-08-1
-
- Inchi: 1S/C15H24N2.ClH/c1-13(2)8-11-17-10-4-3-7-15(17)14-6-5-9-16-12-14;/h5-6,9,12-13,15H,3-4,7-8,10-11H2,1-2H3;1H/t15-;/m0./s1
- InChI Key: XBKJUMGRDQZPQD-RSAXXLAASA-N
- SMILES: Cl.N1(CCC(C)C)CCCC[C@H]1C1C=NC=CC=1
Computed Properties
- Exact Mass: 268.17085
- Monoisotopic Mass: 268.171
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 16.1Ų
Experimental Properties
- Boiling Point: 326.7°C at 760 mmHg
- Flash Point: 151.4°C
- PSA: 16.13
3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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